Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)

• Product Name: 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
• CAS No: 646515-05-1
• Molecular Formula: C₂₀H₂₁NO₄S
• Molecular Weight: 371.45004
• CID: 420074
• PubChem ID: 10384597

1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
• 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
• DTXSID20439095
• SCHEMBL1386348
• 646515-05-1

• InChIKey： VTYJZDVMTAZIMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
• SMILES： CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C

Computed Properties

• Exact Mass: 371.11923
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 371.11912932g/mol
• Heavy Atom Count: 26
• Complexity: 614
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 76.37